Coluracetam
Coluracetam
a tetrahydrofuroquinoline analog; a choline uptake enhancer; structure given in first source
Brand Name:
Vulcanchem
CAS No.:
135463-81-9
VCID:
VC0524190
InChI:
InChI=1S/C19H23N3O3/c1-11-12(2)25-19-17(11)18(13-6-3-4-7-14(13)20-19)21-15(23)10-22-9-5-8-16(22)24/h3-10H2,1-2H3,(H,20,21,23)
SMILES:
Array
Molecular Formula:
C19H23N3O3
Molecular Weight:
341.4 g/mol
Coluracetam
CAS No.: 135463-81-9
Cat. No.: VC0524190
Molecular Formula: C19H23N3O3
Molecular Weight: 341.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | a tetrahydrofuroquinoline analog; a choline uptake enhancer; structure given in first source |
|---|---|
| CAS No. | 135463-81-9 |
| Molecular Formula | C19H23N3O3 |
| Molecular Weight | 341.4 g/mol |
| IUPAC Name | N-(2,3-dimethyl-5,6,7,8-tetrahydrofuro[2,3-b]quinolin-4-yl)-2-(2-oxopyrrolidin-1-yl)acetamide |
| Standard InChI | InChI=1S/C19H23N3O3/c1-11-12(2)25-19-17(11)18(13-6-3-4-7-14(13)20-19)21-15(23)10-22-9-5-8-16(22)24/h3-10H2,1-2H3,(H,20,21,23) |
| Standard InChI Key | PSPGQHXMUKWNDI-UHFFFAOYSA-N |
| Canonical SMILES | CC1=C(OC2=NC3=C(CCCC3)C(=C12)NC(=O)CN4CCCC4=O)C |
| Appearance | Solid powder |
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